Cas no 1874634-18-0 (4-(4,5-diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde)

• Product Name: 4-(4,5-diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde
• CAS No: 1874634-18-0
• MF: C₁₁H₈I₂N₂O
• MW: 438.002966880798
• CID: 5776979
• PubChem ID: 165746605
• Update Time: 2025-05-21

4-(4,5-diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1874634-18-0
• 4-(4,5-diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde
• EN300-1292600

• Inchi： 1S/C11H8I2N2O/c1-7-4-8(5-16)2-3-9(7)15-6-14-10(12)11(15)13/h2-6H,1H3
• InChI Key： BEAZEDWWZDTUGQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1C=CC(C=O)=CC=1C)I

Computed Properties

• Exact Mass: 437.87261g/mol
• Monoisotopic Mass: 437.87261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(4,5-diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde

4-(4,5-Diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde: A Comprehensive Overview

4-(4,5-Diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde is a compound with the CAS number 1874634-18-0, representing a unique structure that has garnered attention in various scientific domains. This compound is characterized by its imidazole ring, which is a heterocyclic aromatic system, and its benzaldehyde moiety, which contributes to its chemical reactivity and potential applications. The presence of diiodo substituents on the imidazole ring further enhances its electronic properties, making it a subject of interest in both academic and industrial research.

The synthesis of 4-(4,5-Diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde involves a multi-step process that typically begins with the preparation of the imidazole core. This is achieved through condensation reactions involving appropriate precursors, followed by iodination to introduce the diiodo substituents. The final step involves the introduction of the benzaldehyde group, which is strategically positioned to maximize the compound's reactivity and stability. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale studies.

One of the most notable applications of 4-(4,5-Diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde lies in its role as a precursor in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, has made it invaluable in constructing complex molecular architectures. For instance, researchers have utilized this compound as a building block for synthesizing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its utility in designing inhibitors for key enzymes involved in neurodegenerative diseases, underscoring its importance in drug discovery.

In addition to its role in organic synthesis, 4-(4,5-Diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde has also found applications in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting favorable charge transport characteristics. These findings have opened new avenues for its application in flexible electronics and optoelectronic devices.

The study of 4-(4,5-Diiodo-1H-imidazol-1-yl)-3-methylbenzaldehyde has also contributed significantly to our understanding of heterocyclic chemistry. Its unique structure provides insights into the relationship between molecular architecture and reactivity. For example, investigations into its thermal stability and photochemical behavior have revealed novel reaction pathways that could be harnessed for developing more efficient synthetic routes. Furthermore, computational studies have provided detailed insights into its electronic structure, paving the way for rational design of related compounds with tailored properties.

From an environmental perspective, researchers have explored the biodegradability and toxicity profiles of 4-(4,5-Diiodo-1H-imidazol-1-yli)-3-methylbenzaldehyde, ensuring its safe handling and disposal. These studies are crucial for compliance with regulatory standards and minimizing ecological impacts. Additionally, efforts are underway to develop sustainable synthesis routes that reduce waste generation and energy consumption.

In conclusion, 4-(4,5-Diiodo-1H-imidazol-1-yli)-3-methylbenzaldehyde stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials science. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is poised to play an even greater role in shaping future scientific endeavors.